Cas no 2172328-65-1 (5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid)

• Product Name: 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
• CAS No: 2172328-65-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6313688
• PubChem ID: 165538142
• Update Time: 2025-10-29

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
• 2172328-65-1
• EN300-1504361
• 5-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid

• Inchi： 1S/C26H30N2O5/c29-23(30)13-5-8-16-27-24(31)26(14-6-7-15-26)28-25(32)33-17-22-20-11-3-1-9-18(20)19-10-2-4-12-21(19)22/h1-4,9-12,22H,5-8,13-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RBPHHFFQPOSEPZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCCCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid

Introduction to 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic Acid (CAS No. 2172328-65-1)

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid, identified by its CAS number 2172328-65-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate structure of this molecule, featuring a cyclopentyl ring linked to a pentanoic acid moiety through an amide bond, further underscores its potential as a pharmacological agent.

The central feature of this compound is the presence of a (9H-fluoren-9-yl)methoxycarbonyl group, which is a key element in its chemical framework. This group not only contributes to the molecular complexity but also influences the compound's reactivity and interaction with biological targets. The methoxycarbonyl moiety is particularly noteworthy as it is often employed in medicinal chemistry to enhance solubility and metabolic stability, critical factors in drug design.

Additionally, the compound incorporates an amino group that is further functionalized by a cyclopentylformamido side chain. This structural motif is reminiscent of natural products and has been explored for its potential in modulating various biological pathways. The cyclopentyl ring, in particular, is known for its ability to enhance binding affinity and selectivity, which are crucial for developing drugs with minimal side effects.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. Compounds like 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid are being meticulously studied for their potential to interact with key enzymes and receptors involved in these diseases. The structural features of this compound make it a promising candidate for further exploration in drug discovery.

One of the most exciting aspects of this molecule is its potential application in the development of targeted therapies. The precise arrangement of functional groups allows for selective binding to specific biological targets, which is essential for achieving therapeutic efficacy while minimizing off-target effects. This selectivity is particularly important in oncology, where precise targeting of cancer cells is crucial for effective treatment.

The synthesis of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated techniques such as peptide coupling and ring formation, highlighting the expertise required to produce such complex molecules. The successful synthesis not only demonstrates the capabilities of modern chemical synthesis but also opens up new avenues for further structural modifications and derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. By leveraging computational methods, scientists can simulate the interaction of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid with various biological targets, providing valuable insights into its potential therapeutic applications. These computational studies have complemented experimental efforts, leading to a more comprehensive understanding of the compound's mechanism of action.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety. Preliminary studies suggest that 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid (CAS No. 2172328-65-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.